Cas no 230301-82-3 (Methyl 2-(cyanomethyl)-3-fluorobenzoate)

• Product Name: Methyl 2-(cyanomethyl)-3-fluorobenzoate
• CAS No: 230301-82-3
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 2935972
• Update Time: 2025-10-18

Methyl 2-(cyanomethyl)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(cyanomethyl)-3-fluorobenzoate
• 2-Cyanomethyl-3-fluoro-benzoic Acid Methyl Ester
• Methyl 2-(cyanomethyl)-3-fluorobenzoate

• Inchi： 1S/C10H8FNO2/c1-14-10(13)8-3-2-4-9(11)7(8)5-6-12/h2-4H,5H2,1H3
• InChI Key： ZBNCXBRZFRYZMS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)OC)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-(cyanomethyl)-3-fluorobenzoate

Methyl 2-(cyanomethyl)-3-fluorobenzoate (CAS No. 230301-82-3): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-(cyanomethyl)-3-fluorobenzoate, identified by its unique Chemical Abstracts Service Number CAS No. 230301-82-3, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its structural features including a fluorine-substituted benzoate backbone and a cyanoethyl side chain, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

The introduction of fluorine atoms into aromatic rings is a well-documented strategy to enhance the metabolic stability, lipophilicity, and binding affinity of bioactive molecules. In the case of Methyl 2-(cyanomethyl)-3-fluorobenzoate, the presence of a fluorine atom at the 3-position of the benzoate ring contributes to its unique electronic and steric properties, making it a valuable scaffold for medicinal chemists.

The cyanoethyl group attached to the benzoate ring introduces additional functionality that can be exploited for further derivatization. This moiety is particularly interesting because it can participate in various chemical reactions, such as nucleophilic addition or condensation reactions, which are commonly employed in the synthesis of more complex molecules. The cyano group, in particular, is known for its ability to undergo reduction to form amides or alcohols, providing a versatile handle for structural modifications.

Recent advancements in chemical biology have highlighted the importance of fluorinated compounds in the development of novel therapeutic agents. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic properties of drugs, leading to improved bioavailability and reduced susceptibility to metabolic degradation. Methyl 2-(cyanomethyl)-3-fluorobenzoate exemplifies this trend, as its design incorporates both fluorine and cyano functionalities that are known to enhance drug-like properties.

In the context of drug discovery, Methyl 2-(cyanomethyl)-3-fluorobenzoate has been explored as a precursor for more complex molecules. For instance, researchers have utilized this compound to synthesize derivatives with potential applications in oncology and anti-inflammatory therapies. The ability to modify both the fluorine-substituted benzoate core and the cyanoethyl side chain allows for the creation of a diverse array of analogs with tailored biological activities.

The synthesis of Methyl 2-(cyanomethyl)-3-fluorobenzoate involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include the introduction of the cyano group followed by fluorination at the desired position on the benzoate ring. These synthetic strategies often employ palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes to achieve high regioselectivity and yield.

The chemical properties of Methyl 2-(cyanomethyl)-3-fluorobenzoate make it an attractive candidate for further investigation in various fields. Its solubility characteristics, thermal stability, and reactivity profile are all influenced by its unique structural features. These properties are critical considerations when evaluating its potential applications in pharmaceutical formulations or as an intermediate in larger synthetic schemes.

From a computational chemistry perspective, Methyl 2-(cyanomethyl)-3-fluorobenzoate has been studied using advanced modeling techniques to predict its behavior in different environments. Quantum mechanical calculations have provided insights into its electronic structure and interactions with biological targets. These studies have informed the design of more effective derivatives by identifying key structural motifs that contribute to binding affinity and selectivity.

The role of fluorinated compounds in modern medicine cannot be overstated. Their presence has been linked to improved drug efficacy across a wide range of therapeutic areas. Methyl 2-(cyanomethyl)-3-fluorobenzoate serves as a prime example of how strategic functionalization can lead to innovative therapeutic solutions. As research continues to uncover new applications for this compound, its significance in chemical biology and pharmaceutical development is likely to grow.

In conclusion, Methyl 2-(cyanomethyl)-3-fluorobenzoate (CAS No. 230301-82-3) is a multifaceted compound with substantial potential in drug discovery and synthetic chemistry. Its unique combination of structural features, including a fluorine-substituted benzoate core and a cyanoethyl side chain, makes it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. The ongoing research into this compound underscores its importance as a building block for future generations of drugs.